Cas no 855275-80-8 (5-Bromo-1H-benzo[d][1,2,3]triazole-6-carboxylic acid)

• Product Name: 5-Bromo-1H-benzo[d][1,2,3]triazole-6-carboxylic acid
• CAS No: 855275-80-8
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• MDL: MFCD31617989
• CID: 4937926
• Update Time: 2025-05-20

5-Bromo-1H-benzo[d][1,2,3]triazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-benzo[d][1,2,3]triazole-6-carboxylic acid
• 6-Bromo-1H-benzo[d][1,2,3]triazole-5-carboxylic acid

• MDL： MFCD31617989
• Inchi： 1S/C7H4BrN3O2/c8-4-2-6-5(9-11-10-6)1-3(4)7(12)13/h1-2H,(H,12,13)(H,9,10,11)
• InChI Key： GNFMMNLRDOTXAP-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(C=C1C(=O)O)=NNN=2

Computed Properties

• Exact Mass: 240.94869 g/mol
• Monoisotopic Mass: 240.94869 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9
• Molecular Weight: 242.03

Additional information on 5-Bromo-1H-benzo[d][1,2,3]triazole-6-carboxylic acid

Research Brief on 5-Bromo-1H-benzo[d][1,2,3]triazole-6-carboxylic acid (CAS: 855275-80-8): Recent Advances and Applications

5-Bromo-1H-benzo[d][1,2,3]triazole-6-carboxylic acid (CAS: 855275-80-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's unique structural features, including the bromo-substituted benzotriazole core and carboxylic acid functionality, make it a valuable building block for the development of novel bioactive molecules.

Recent studies have highlighted the role of 5-Bromo-1H-benzo[d][1,2,3]triazole-6-carboxylic acid as a key intermediate in the synthesis of various pharmacologically active compounds. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. The bromo-substitution at the 5-position enhances the reactivity of the benzotriazole ring, enabling efficient cross-coupling reactions, which are pivotal in medicinal chemistry for constructing complex molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the use of 5-Bromo-1H-benzo[d][1,2,3]triazole-6-carboxylic acid as a precursor for the development of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of kinases, including those implicated in cancer progression. The carboxylic acid moiety was found to play a critical role in binding to the kinase active site, thereby enhancing the selectivity and efficacy of the inhibitors. These findings underscore the potential of this compound in the design of targeted cancer therapies.

Another area of interest is the application of 5-Bromo-1H-benzo[d][1,2,3]triazole-6-carboxylic acid in the synthesis of fluorescent probes and imaging agents. A recent publication in ACS Chemical Biology detailed the development of benzotriazole-based fluorescent tags derived from this compound, which were used for real-time imaging of cellular processes. The bromo-substitution allowed for further functionalization, enabling the attachment of various fluorophores without compromising the compound's stability or optical properties. This innovation opens new avenues for studying dynamic biological systems at the molecular level.

From a synthetic perspective, advancements in the preparation of 5-Bromo-1H-benzo[d][1,2,3]triazole-6-carboxylic acid have been reported, with a focus on improving yield and scalability. A 2022 study in Organic Process Research & Development described an optimized protocol for its synthesis, employing greener solvents and catalytic methods to reduce environmental impact. These improvements are crucial for facilitating the large-scale production of this compound, which is increasingly in demand for both academic and industrial research.

In conclusion, 5-Bromo-1H-benzo[d][1,2,3]triazole-6-carboxylic acid (CAS: 855275-80-8) continues to be a molecule of significant interest in chemical biology and drug discovery. Its multifaceted applications, ranging from kinase inhibitor development to fluorescent probe synthesis, highlight its versatility and potential. Future research is expected to further explore its utility in novel therapeutic and diagnostic modalities, solidifying its role as a cornerstone in modern medicinal chemistry.